2,6-Diiodo-3-methoxy-4-(3-methoxy-propoxy)pyridine

• Molecular Formula: C10H13I2NO3
• Molecular Weight: 449.02 g/mol
• IUPAC Name: 2,6-diiodo-3-methoxy-4-(3-methoxypropoxy)pyridine
• InChI: InChI=1S/C10H13I2NO3/c1-14-4-3-5-16-7-6-8(11)13-10(12)9(7)15-2/h6H,3-5H2,1-2H3
• InChI Key: NDFLYUKIDZSONW-UHFFFAOYSA-N
• Canonical SMILES: COCCCOC1=CC(=NC(=C1OC)I)I

Description

2,6-Diiodo-3-methoxy-4-(3-methoxy-propoxy)pyridine is a useful research compound. Its molecular formula is C10H13I2NO3 and its molecular weight is 449.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 60 mmol NaOH in 50 ml N,N-dimethyl formamide is progressively added 50 mmol 2,6-diiodo-3-methoxy-pyridin-4-ol [437709-87-0]. The reaction mixture is stirred for 30 minutes and then cooled to 0° C. 60 mmol 1-iodo-3-methoxy-propane [61542-10-7] are added and the mixture is stirred for 15 minutes at room temperature. Water and ethyl acetate are added to the mixture, the layers are separated and the aqueous layer is extracted with ethyl acetate (3×). The combined organic layers are dried over sodium sulphate, filtered and concentrated. The title compound is obtained from the residue by means of flash chromatography (SiO2 60F) and identified based on its Rf value,

Synthesis routes and methods II

Procedure details